Cas no 80476-98-8 (Phenol, 4-(3-hydroxypropoxy)-)

Phenol, 4-(3-hydroxypropoxy)-, is a phenolic compound featuring a hydroxypropoxy substituent at the para position. This structural modification enhances its solubility in polar solvents and improves its reactivity in etherification and polymerization processes. The presence of both phenolic and aliphatic hydroxyl groups allows for versatile functionalization, making it valuable in the synthesis of specialty polymers, resins, and pharmaceutical intermediates. Its balanced hydrophilicity and stability under mild conditions make it suitable for applications requiring controlled reactivity. The compound is typically characterized by high purity and consistent performance, ensuring reliability in industrial and research settings. Proper handling is advised due to its potential irritant properties.

Phenol, 4-(3-hydroxypropoxy)- structure

Product Name:Phenol, 4-(3-hydroxypropoxy)-

CAS No:80476-98-8

MF:C₉H₁₂O₃

MW:168.189783096313

MDL:MFCD16072268

CID:4194617

PubChem ID:49786991

Update Time:2025-05-20

Phenol, 4-(3-hydroxypropoxy)- Chemical and Physical Properties

Names and Identifiers

- Phenol, 4-(3-hydroxypropoxy)-
- SCHEMBL4448744
- AKOS010933834
- DB-142774
- Methyl 2-(4-hydroxy-3-(((2-hydroxyethyl)amino)methyl)phenyl)acetate
- 4-(3-Hydroxypropoxy)phenol
- A1-23232
- 80476-98-8
- 960305-59-3
- MDL： MFCD16072268
- Inchi： 1S/C9H12O3/c10-6-1-7-12-9-4-2-8(11)3-5-9/h2-5,10-11H,1,6-7H2
- InChI Key： FWOAGZZVBIWDOY-UHFFFAOYSA-N
- SMILES： O(C1C=CC(=CC=1)O)CCCO

Computed Properties

Exact Mass: 168.078644241g/mol
Monoisotopic Mass: 168.078644241g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 4
Complexity: 108
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.1
Topological Polar Surface Area: 49.7Å²

Phenol, 4-(3-hydroxypropoxy)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Matrix Scientific	212120-5g	4-(3-Hydroxypropoxy)phenol, 95%	80476-98-8	95%	5g	$1980.00	2023-09-11

Phenol, 4-(3-hydroxypropoxy)- Related Literature

1. Achieving crystal-induced room temperature phosphorescence and reversible photochromic properties by strong intermolecular interactions†

Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
2. An astrophysically-relevant mechanism for amino acid enantiomer enrichment

Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
3. Alt-proteins: A promising future
4. Aggregation-induced chiroptical generation and photoinduced switching of achiral azobenzene-alt-fluorene copolymer endowed with left- and right-handed helical polysilanes†

Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
5. Alumina coating on 5 V lithium cobalt fluorophosphate cathode material for lithium secondary batteries – synthesis and electrochemical properties†

S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols 4-alkoxyphenols

Additional information on Phenol, 4-(3-hydroxypropoxy)-

Comprehensive Analysis of Phenol, 4-(3-hydroxypropoxy)- (CAS No. 80476-98-8): Properties, Applications, and Industry Trends

Phenol, 4-(3-hydroxypropoxy)- (CAS No. 80476-98-8) is a versatile organic compound widely utilized in industrial and research applications. This phenolic derivative, characterized by its hydroxyl and propoxy functional groups, exhibits unique chemical properties that make it valuable in polymer synthesis, UV stabilizers, and specialty coatings. With the growing demand for high-performance additives, this compound has garnered significant attention in sectors like advanced materials and green chemistry.

The molecular structure of Phenol, 4-(3-hydroxypropoxy)- features a benzene ring substituted with a hydroxypropoxy chain, enhancing its solubility and reactivity. Researchers highlight its role as a crosslinking agent in epoxy resins, where it improves thermal stability—a critical factor for electric vehicle (EV) battery components and renewable energy applications. Recent studies also explore its potential in biodegradable plastics, aligning with global sustainability goals.

In the cosmetics industry, Phenol, 4-(3-hydroxypropoxy)- is investigated for its mild antioxidant properties, often compared to tocopherol derivatives. Its low irritation profile makes it a candidate for sensitive skin formulations, a trending topic in clean beauty forums. However, manufacturers must adhere to REACH compliance and ISO standards to ensure safety, addressing consumer concerns about chemical transparency.

From an environmental perspective, the compound’s biodegradation pathways are under scrutiny. Analytical techniques like HPLC-MS and GC-FID are employed to monitor its breakdown products, particularly in water treatment systems. This aligns with the circular economy movement, where users frequently search for eco-friendly alternatives to traditional chemicals.

Market analysts project growth for Phenol, 4-(3-hydroxypropoxy)- due to its niche applications in 3D printing materials and smart textiles. Innovations in nanotechnology further expand its utility, such as in self-healing coatings—a hot topic in material science. Suppliers emphasize batch-to-batch consistency and low heavy metal content to meet pharmaceutical-grade demands.

For researchers, key challenges include optimizing synthesis routes to reduce byproducts. Catalytic methods using zeolites or enzyme-mediated reactions are gaining traction, reflecting the industry’s shift toward green synthesis. Peer-reviewed journals often discuss its structure-activity relationship (SAR) in drug intermediate design, catering to medicinal chemistry enthusiasts.

In summary, Phenol, 4-(3-hydroxypropoxy)- (CAS No. 80476-98-8) bridges multiple disciplines, from industrial manufacturing to cutting-edge R&D. Its adaptability to emerging technologies and compliance with environmental regulations positions it as a compound of enduring relevance. Future developments will likely focus on scalable production and multifunctional applications, answering the market’s call for innovative yet sustainable solutions.